Cas no 173676-59-0 (2-(Trifluoroacetyl)-4-chloroaniline, Hydrochloride Hydrate)

• Product Name: 2-(Trifluoroacetyl)-4-chloroaniline, Hydrochloride Hydrate
• CAS No: 173676-59-0
• MF: C₈H₆Cl₂F₃NO
• MW: 260.040550708771
• MDL: MFCD09263480
• CID: 65947
• PubChem ID: 44717712
• Update Time: 2025-04-18

2-(Trifluoroacetyl)-4-chloroaniline, Hydrochloride Hydrate Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(trifluoroacetyl)aniline hydrochloride hydrate
• 4-Chloro-2-(Trifluoro Acetyl)Aniline Hcl
• 4-Chloro-2-Trifluoroacetylaniline Hydrochloride Hydrate
• 4-Chloro-2-(trifluoroacetyl)aniline hydrochloride
• 4-Chloro-2-trifluoroacetylanilineHCl(E2)
• 1-(2-Amino-5-chlorophenyl)-2,2,2-trifluoroethan-1-one hydrochloride
• 4-Chloro-2-(Trifluoroacetyl)aniline Hydrochloride Hydrate (E-2)
• 1-(2-Amino-5-chlorophenyl)-2,2,2-trifluoro-ethanone Hydrochloride Hydrate
• 4-Chloro-2-trifluoro acetyl aniline HCL
• 1-(2-AMINO-5-CHLOROPHENYL)-2,2,2-TRIFLUOROETHANE-1,1-DIOL HYDROCHLORIDE
• 2-(Trifluoroacetyl)-
• 2-(TRIFLUOROACETYL)-4-CHLOROANILINE, HYDROCHLORIDE HYDRATE
• 2-(Trifluoroacetyl)-4-chloroaniline, Hydrochloride Hydrate (See C421880 for freebase)
• 2-(Trifluoroacetyl)-4-chloroaniline, Hydrochloride Hydrate (See C421880 for freebase)
• 1-(2-amino-5-chlorophenyl)-2,2,2-trifluoroethanone,hydrate,hydrochloride
• Ethanone,1-(2-amino-5-chlorophenyl)-2,2,2-trifluoro-, hydrochloride (9CI)
• Efavirenz Intermediate E-2
• Efavirenz Intermediate: Trifluoroethanone
• 4-CHLORO-2-(TRI FLUROACETYL)ANILINE HYDROCHLORIDE
• 4-CHLORO-2,2,2-TRIFLUORO ACETYL ANILINE HYDROCHLORIDE
• 4-Chloro-2-trifluoro acetyaniline hydrochloride hydrate
• [4-Chloro-2-(2,2,2-trifluoroacetyl)phenyl]azanium;chloride
• 1-(2-amino-5-chlorophenyl)-2,2,2-trifluoroethanone hydrochloride
• AKOS015950822
• CS-0099280
• 173676-59-0
• AC-1096
• DS-19371
• PD088092
• MFCD09263480
• 4-chloro-2-(trifluoroacetyl)aniline hcl
• SY030453
• 4-Chloro-2-(trifluoroacetyl)aniline, HCl hydrate
• SCHEMBL16992931
• 1-(2-amino-5-chlorophenyl)-2,2,2-trifluoroethanone hydrate hydrochloride
• 4-Chloro-2-(trifluoroacetyl)aniline hydrochl
• PNLSPSLPBVQWAB-UHFFFAOYSA-N
• 1-(2-amino-5-chlorophenyl)-2,2,2-trifluoroethanonehydrochloride
• 1-(2-AMINO-5-CHLOROPHENYL)-2,2,2-TRIFLUOROETHANONE HCL
• A811549
• Ethanone, 1-(2-amino-5-chlorophenyl)-2,2,2-trifluoro-, hydrochloride (1:1)
• s5423
• O10257
• CCG-267050
• 1-(2-Amino-5-chlorophenyl)-2,2,2-trifluoro-ethanone Hydrochloride
• 2-(Trifluoroacetyl)-4-chloroaniline, Hydrochloride Hydrate

• MDL： MFCD09263480
• Inchi： 1S/C8H5ClF3NO.ClH/c9-4-1-2-6(13)5(3-4)7(14)8(10,11)12;/h1-3H,13H2;1H
• InChI Key： PNLSPSLPBVQWAB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(C(F)(F)F)=O)C=1)N.Cl

Computed Properties

• Exact Mass: 276.98800
• Monoisotopic Mass: 276.988
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.7

Experimental Properties

• Color/Form: No data available
• Melting Point: 156-158°C
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 52.32000
• LogP: 3.98610
• Vapor Pressure: No data available

2-(Trifluoroacetyl)-4-chloroaniline, Hydrochloride Hydrate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides